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Compound of Interest

Compound Name: 2-Ethylnitrobenzene

Cat. No.: B1329339 Get Quote

This technical guide provides a comprehensive overview of the molecular structure and

properties of 2-Ethylnitrobenzene, a critical intermediate in the synthesis of various organic

compounds. The information is tailored for researchers, scientists, and professionals in drug

development and chemical synthesis.

Quantitative Molecular Data
The fundamental molecular properties of 2-Ethylnitrobenzene are summarized in the table

below. This data is essential for stoichiometric calculations, analytical characterization, and

process design.

Parameter Value References

Molecular Formula C₈H₉NO₂ [1][2][3][4][5][6][7][8]

Molecular Weight 151.16 g/mol [1][3][5][6][7][8]

IUPAC Name 1-ethyl-2-nitrobenzene [1][8]

CAS Registry Number 612-22-6 [1][2][3][4][5][6][7][8]

Appearance Yellow to light brown oily liquid [1][7][9]
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2-Ethylnitrobenzene, also known as o-nitroethylbenzene, consists of a benzene ring

substituted with an ethyl group (-CH₂CH₃) and a nitro group (-NO₂) at adjacent (ortho)

positions.[1][2] This substitution pattern dictates its chemical reactivity and physical properties.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]
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